Cas no 132149-30-5 (3'-(butanoylamino)-3'-deoxythymidine)
132149-30-5 structure
Product Name:3'-(butanoylamino)-3'-deoxythymidine
CAS No:132149-30-5
MF:C14H21N3O5
MW:311.33364367485
CID:1229587
PubChem ID:452683
Update Time:2025-04-20
3'-(butanoylamino)-3'-deoxythymidine Chemical and Physical Properties
Names and Identifiers
-
- 3'-(butanoylamino)-3'-deoxythymidine
- N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]butanamide
- 3'-Butyrylamino-3'-deoxythymidine
- Thymidine, 3'-deoxy-3'-((1-oxobutyl)amino)-
- 132149-30-5
- 3'-Butyrylamino-3'-dT
- Thymidine, 3'-deoxy-3'-[(1-oxobutyl)amino]-
- DTXSID10157377
- N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]butanamide
-
- Inchi: 1S/C14H21N3O5/c1-3-4-11(19)15-9-5-12(22-10(9)7-18)17-6-8(2)13(20)16-14(17)21/h6,9-10,12,18H,3-5,7H2,1-2H3,(H,15,19)(H,16,20,21)/t9-,10+,12+/m0/s1
- InChI Key: ZXBGISRWEUAEOP-HOSYDEDBSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1CO)NC(CCC)=O)N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 311.14823
- Monoisotopic Mass: 311.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.33
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.575
- PSA: 107.97
3'-(butanoylamino)-3'-deoxythymidine Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
132149-30-5 (3'-(butanoylamino)-3'-deoxythymidine) Related Products
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- 55486-09-4(5-Methyl-2′-O-methyluridine)
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- 478510-98-4(5-Methyluridine-2'-13C)
- 605-23-2(1-β-D-Arabinofuranosyl-5-methyl-2,4(1H,3H)-pyrimidinedione)
- 201996-60-3(5-Methyluridine-1'-13C)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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